N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]morpholine-4-sulfonamide
• InChI: InChI=1S/C11H16N6O4S/c1-16-8-9(6-12-16)11-14-10(21-15-11)7-13-22(18,19)17-2-4-20-5-3-17/h6,8,13H,2-5,7H2,1H3
• InChI Key: ITVBCVBTVPRPKB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNS(=O)(=O)N3CCOCC3
• Molecular Formula: C11H16N6O4S
• Molecular Weight: 328.35 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a five-membered ring structure made up of three carbon atoms and two nitrogen atoms.

Scientific Research Applications

Synthesis and Bioactivities

Sulfonamide derivatives have been synthesized and evaluated for their bioactivities, including inhibition against human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme, demonstrating potential as candidates for novel enzyme inhibitors. These compounds exhibited low cytotoxicity and selective tumor activities, suggesting their suitability for further development into therapeutic agents (Ozmen Ozgun et al., 2019).

Antimicrobial and Antitubercular Activities

The synthesis of new sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline has been reported, with these compounds showing potent antimicrobial activity. Notably, certain derivatives exhibited significant antifungal properties, indicating their potential as antimicrobial agents (Janakiramudu et al., 2017).

Inhibition of Cyclooxygenase-2

A series of 1,5-diarylpyrazole derivatives containing sulfonamide groups have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain. This research highlights the potential for developing new anti-inflammatory drugs (Penning et al., 1997).

Anti-Malarial and Anti-Microbial Evaluation

Pyrazole-based cinnoline derivatives have been synthesized and evaluated for their anti-malarial and anti-bacterial activities, showing promise as new agents against Plasmodium falciparum and various pathogenic microbes (Unnissa et al., 2015).

Hybrid Sulfonamide Compounds

Recent advances in the development of two-component sulfonamide hybrids have been reviewed, emphasizing their broad pharmacological activities, including antibacterial, anti-carbonic anhydrase, and anti-neuropathic pain effects. These hybrids incorporate various pharmacologically active scaffolds, offering a versatile approach to drug design (Ghomashi et al., 2022).